Ethyl tetrahydro-1(2H)-pyridazinecarboxylate

• CAS RN: 5740-50-1
• Molecular Formula: C7H14N2O2
• Molecular Weight: 158.20 g/mol
• IUPAC Name: ethyl diazinane-1-carboxylate
• InChI: InChI=1S/C7H14N2O2/c1-2-11-7(10)9-6-4-3-5-8-9/h8H,2-6H2,1H3
• InChI Key: QXUYUOORAMVQSV-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1CCCCN1

Description

Ethyl tetrahydro-1(2H)-pyridazinecarboxylate is a useful research compound. Its molecular formula is C7H14N2O2 and its molecular weight is 158.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In a hydrogen atmosphere, 10% palladium-carbon (3.2 g) was added to the above-obtained 1,2,3,6-tetrahydropyridazine-1,2-dicarboxylic acid 1-benzyl ester 2-ethyl ester (32 g) in ethanol (100 mL), and the resultant mixture was stirred at 40° C. for 24 hours, and then cooled in air. The reaction mixture was filtered, and the solvent of the filtrate was removed under reduced pressure, and the residue was purified by distillation (boiling point 81° C./1 mmHg), to thereby give hexahydropyridazine-1-carboxylic acid ethyl ester as an oily product (5.96 g, yield from the 2 processes: 31.1%).